Tert-butyl 3-oxo-1,3a,4,6,7,7a-hexahydrofuro[3,4-c]pyridine-5-carboxylate

• IUPAC Name: tert-butyl 3-oxo-1,3a,4,6,7,7a-hexahydrofuro[3,4-c]pyridine-5-carboxylate
• InChI: InChI=1S/C12H19NO4/c1-12(2,3)17-11(15)13-5-4-8-7-16-10(14)9(8)6-13/h8-9H,4-7H2,1-3H3
• InChI Key: FLBVYWSEVCIARF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2COC(=O)C2C1
• Molecular Formula: C12H19NO4
• Molecular Weight: 241.28 g/mol

Description

Tert-butyl 3-oxo-1,3a,4,6,7,7a-hexahydrofuro[3,4-c]pyridine-5-carboxylate (TBHPC) is a heterocyclic compound with a unique structure comprising of both a pyridine and a furan ring. It is a synthetic compound, and is used in a variety of scientific research applications. TBHPC has a wide range of biochemical and physiological effects, and is being increasingly used in laboratory experiments due to its advantages and limitations.

Scientific Research Applications

Synthesis and Derivative Formation

• Tert-butyl 3-oxo-1,3a,4,6,7,7a-hexahydrofuro[3,4-c]pyridine-5-carboxylate is used in the synthesis of piperidine derivatives fused to a tetrahydrofuran ring. These derivatives are created through reactions involving nucleophilic opening of oxirane rings and subsequent chemical treatments such as reaction with POCl3 and electrophiles. This demonstrates its utility as a precursor in synthesizing complex organic compounds (Moskalenko & Boev, 2014).

• It serves as a starting material in the synthesis of 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate. This compound undergoes further reactions with aromatic aldehydes to form Schiff base compounds, indicating its role in creating structurally diverse molecules (Çolak et al., 2021).

Chemical Transformations and Analysis

• Research has been conducted on the chemical transformations of tert-butylcarbonyl 1,2,3,6-tetrahydro-4-[(trifluoromethyl)sulfonyloxy]pyridine-1-carboxylate. These studies focus on palladium-catalyzed coupling reactions with substituted arylboronic acids, leading to the production of tert-butyl-4-aryl-1,2,3,6-tetrahydropyridine-1-carboxylates. This showcases its flexibility in various chemical reactions (Wustrow & Wise, 1991).

• Studies on the molecular structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a cyclic amino acid ester derived from similar compounds, demonstrate the detailed analysis capabilities, including single crystal X-ray diffraction, that can be applied to these chemicals for structural determination (Moriguchi et al., 2014).

Pharmaceutical Intermediates

• This compound is instrumental in the synthesis of tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate for small molecule anticancer drugs. Its role in the production of pharmaceutical intermediates highlights its significance in medicinal chemistry (Zhang et al., 2018).